Two isostructural complexes of Ni(ii) and Zn(ii) with violurate and pyridine: a detailed structural, theoretical, magnetic, and NMR investigation†
CrystEngComm Pub Date: 2023-11-07 DOI: 10.1039/D3CE00871A
Abstract
Two new metal(II) complexes [M(dmv)2(py)2]·3H2O {M = Ni (1), Zn (2)} were self-assembled from a metal(II) chloride salt, N,N′-dimethylvioluric acid (Hdmv), and pyridine (py). They were isolated as stable crystalline solids and characterized, including by single crystal X-ray diffraction. Structures 1 and 2 are composed of discrete [M(dmv)2(py)2] blocks in which the six-coordinate metal(II) atoms show a slightly distorted {MN4O2} octahedral geometry. The adjacent [M(dmv)2(py)2] units are hydrogen bonded with an involvement of disordered water clusters into 1D H-bonded chains. DFT calculations were used to analyse the unconventional anti-parallel C![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
O⋯CO interaction observed between the monomeric units in 1 and 2. Complex 1 also refers to an elongated tetragonal bipyramid for which a positive zero-field splitting is confirmed by magnetic studies. The complex matches the magnetostructural D-correlation for hexacoordinate Ni(II) complexes with moderate structural and magnetic anisotropy with Dstr = +7.45 pm, and Dmag = +5.11 cm−1. Solution state NMR spectroscopy reveals a slow isomerization process related to the bidentate-N,O and bidentate-O,O coordination of dimethylviolurate in 2, with the barrier ranging from 76.4 to 77.9 kJ mol−1. The 1H NMR spectra confirm the presence of three water molecules which exhibit significant chemical shift dependence on temperature indicating strong binding to the complex in solution phase.
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Journal Name：CrystEngComm
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